Cas no 4261-02-3 (Benzoic acid,4-[(4-chloro-3-oxobutyl)formylamino]-, ethyl ester)

• Product name: Benzoic acid,4-[(4-chloro-3-oxobutyl)formylamino]-, ethyl ester
• CAS No: 4261-02-3
• MF: C₁₄H₁₆ClNO₄
• MW: 297.734143257141
• CID: 333101
• PubChem ID: 254720

Benzoic acid,4-[(4-chloro-3-oxobutyl)formylamino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(4-chloro-3-oxobutyl)formylamino]-, ethyl ester
• 1-Chlor-4-[N-formyl-(4-carbaethoxy-phenyl)-amino]-2-butanon; NSC79250; 1-Chlor-4-< N-formyl-(4-carbaethoxy-phenyl)-amino> -2-butanon; ethyl 4-[(4-chloro-3-oxobutyl)(formyl)amino]benzoate; AR-1I9064; CTK4I6466; AG-J-51438; AC1Q3TB7; AC1L5QUG;
• NSC79250
• ethyl 4-[(4-chloro-3-oxobutyl)(formyl)amino]benzoate
• DTXSID30291949
• 4261-02-3
• NSC-79250

• Inchi： InChI=1S/C14H16ClNO4/c1-2-20-14(19)11-3-5-12(6-4-11)16(10-17)8-7-13(18)9-15/h3-6,10H,2,7-9H2,1H3
• InChI Key： YTIHVRBBTKXDRM-UHFFFAOYSA-N
• SMILES： CCOC(C1=CC=C(N(CCC(CCl)=O)C=O)C=C1)=O

Computed Properties

• Exact Mass: 297.07688
• Monoisotopic Mass: 297.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives